Cas no 1807939-05-4 (L-Serine, O-(difluoromethyl)-N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester)

• Product Name: L-Serine, O-(difluoromethyl)-N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• CAS No: 1807939-05-4
• MF: C₁₀H₁₇F₂NO₅
• MW: 269.242490530014
• CID: 5220792
• PubChem ID: 86775505
• Update Time: 2025-06-13

L-Serine, O-(difluoromethyl)-N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Serine, O-(difluoromethyl)-N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(difluorom ethoxy)propanoate

• Inchi： 1S/C10H17F2NO5/c1-10(2,3)18-9(15)13-6(7(14)16-4)5-17-8(11)12/h6,8H,5H2,1-4H3,(H,13,15)/t6-/m0/s1
• InChI Key： FQTJCIWFHDXVDA-LURJTMIESA-N
• SMILES： C(OC)(=O)[C@H](COC(F)F)NC(OC(C)(C)C)=O

Additional information on L-Serine, O-(difluoromethyl)-N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester

Research Brief on L-Serine, O-(difluoromethyl)-N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester (CAS: 1807939-05-4)

L-Serine, O-(difluoromethyl)-N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester (CAS: 1807939-05-4) is a chemically modified serine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound is characterized by the presence of a difluoromethyl group and a Boc-protected amine, making it a versatile intermediate for the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and other therapeutic agents targeting metabolic pathways.

The primary objective of recent research involving this compound has been to elucidate its role as a building block in the synthesis of novel pharmaceuticals. Researchers have focused on its unique chemical properties, such as its stability under physiological conditions and its ability to participate in key enzymatic reactions. The difluoromethyl group, in particular, has been highlighted for its potential to enhance the metabolic stability and bioavailability of resulting drug candidates.

Methodologically, studies have employed advanced synthetic techniques, including solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC), to incorporate this serine derivative into larger peptide frameworks. Nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in characterizing the compound and its derivatives, ensuring high purity and structural integrity. Computational modeling has also been utilized to predict its interactions with biological targets, providing valuable insights for rational drug design.

Key findings from recent investigations indicate that L-Serine, O-(difluoromethyl)-N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester exhibits promising activity in inhibiting specific proteases involved in disease pathways. For instance, one study demonstrated its efficacy in blocking the activity of a serine protease implicated in inflammatory disorders, suggesting potential therapeutic applications in autoimmune diseases. Another study highlighted its role in the synthesis of fluorinated analogs of natural products, which could lead to the development of new antimicrobial agents.

In conclusion, L-Serine, O-(difluoromethyl)-N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester represents a valuable tool in medicinal chemistry, offering a unique combination of chemical reactivity and biological relevance. Ongoing research aims to further explore its applications, optimize synthetic protocols, and evaluate its therapeutic potential in preclinical models. The compound's versatility and the growing body of evidence supporting its utility underscore its importance in the development of next-generation pharmaceuticals.